Cas no 2680708-97-6 (benzyl N-(4-bromo-3,3,4,4-tetrafluorobutyl)carbamate)

• Product Name: benzyl N-(4-bromo-3,3,4,4-tetrafluorobutyl)carbamate
• CAS No: 2680708-97-6
• MF: C₁₂H₁₂BrF₄NO₂
• MW: 358.126796722412
• CID: 5624717
• PubChem ID: 165939601
• Update Time: 2025-06-25

benzyl N-(4-bromo-3,3,4,4-tetrafluorobutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28299459
• 2680708-97-6
• benzyl N-(4-bromo-3,3,4,4-tetrafluorobutyl)carbamate

• Inchi： 1S/C12H12BrF4NO2/c13-12(16,17)11(14,15)6-7-18-10(19)20-8-9-4-2-1-3-5-9/h1-5H,6-8H2,(H,18,19)
• InChI Key： JIYXUZIULVQHNC-UHFFFAOYSA-N
• SMILES： BrC(C(CCNC(=O)OCC1C=CC=CC=1)(F)F)(F)F

Computed Properties

• Exact Mass: 356.99875g/mol
• Monoisotopic Mass: 356.99875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(4-bromo-3,3,4,4-tetrafluorobutyl)carbamate

Introduction to benzyl N-(4-bromo-3,3,4,4-tetrafluorobutyl)carbamate (CAS No. 2680708-97-6)

benzyl N-(4-bromo-3,3,4,4-tetrafluorobutyl)carbamate (CAS No. 2680708-97-6) is a unique and highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a benzyl group, a brominated tetrafluorobutyl moiety, and a carbamate functional group. The combination of these structural elements imparts unique chemical and biological properties that make it a valuable candidate for various applications.

The benzyl N-(4-bromo-3,3,4,4-tetrafluorobutyl)carbamate molecule is synthesized through a series of well-defined chemical reactions. The synthesis typically begins with the bromination of a tetrafluorobutene derivative, followed by the introduction of the carbamate functionality via reaction with benzyl alcohol and an appropriate amine. The resulting compound exhibits high stability and solubility in organic solvents, making it suitable for further chemical modifications and biological evaluations.

Recent studies have highlighted the potential of benzyl N-(4-bromo-3,3,4,4-tetrafluorobutyl)carbamate in various pharmaceutical applications. One notable area of research is its use as an intermediate in the synthesis of novel drugs. The bromine atom in the tetrafluorobutyl moiety can serve as a leaving group for subsequent nucleophilic substitution reactions, allowing for the introduction of diverse functional groups that can modulate the biological activity of the final product. This flexibility makes benzyl N-(4-bromo-3,3,4,4-tetrafluorobutyl)carbamate an attractive starting material for drug discovery programs.

In addition to its role as a synthetic intermediate, benzyl N-(4-bromo-3,3,4,4-tetrafluorobutyl)carbamate has shown promise in preclinical studies for its potential therapeutic effects. Research has indicated that compounds with similar structures can exhibit anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of benzyl N-(4-bromo-3,3,4,4-tetrafluorobutyl)carbamate demonstrated significant inhibition of tumor growth in vitro and in animal models. These findings suggest that further investigation into the biological activities of this compound could lead to the development of new therapeutic agents.

The physical and chemical properties of benzyl N-(4-bromo-3,3,4,4-tetrafluorobutyl)carbamate have also been extensively studied. It is known to have a molecular weight of approximately 355 g/mol and is stable under standard laboratory conditions. However, it is important to handle this compound with care due to its reactivity with strong acids and bases. Proper storage conditions are essential to maintain its integrity and prevent degradation.

In terms of safety and environmental impact, benzyl N-(4-bromo-3,3,4,4-tetrafluorobutyl)carbamate should be managed according to standard laboratory protocols for handling organic compounds. Personal protective equipment (PPE) such as gloves and goggles should be worn during handling to minimize exposure risks. Additionally, waste disposal should be conducted in accordance with local regulations to ensure environmental safety.

The future prospects for benzyl N-(4-bromo-3,3,4,4-tetrafluorobutyl)carbamate are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and purity while reducing costs. Furthermore, efforts are being made to explore its potential applications in areas such as drug delivery systems and materials science. The unique combination of functional groups in this compound provides a versatile platform for developing new materials with tailored properties.

In conclusion, benzyl N-(4-bromo-3,3,4,4-tetrafluorobutyl)carbamate (CAS No. 2680708-97-6) is a multifaceted compound with significant potential in both chemical synthesis and pharmaceutical research. Its complex structure and versatile reactivity make it an important molecule for scientists working in these fields. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the development of new technologies and therapies.